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Compound of Interest |

[benzotriazol-1-
yloxy(dimethylamino)methylidene]-
Compound Name:
dimethylazanium
hexafluorophosphate
Cat. No.: B3427894

An In-depth Whitepaper on O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium
hexafluorophosphate

This technical guide provides a comprehensive overview of HBTU (O-(Benzotriazol-1-yl)-
N,N,N',N'-tetramethyluronium hexafluorophosphate), a widely used coupling reagent in peptide
synthesis. Tailored for researchers, scientists, and professionals in drug development, this
document details its chemical properties, mechanism of action, experimental protocols, and
safety considerations.

Core Properties of HBTU

HBTU is a uronium salt-based coupling reagent renowned for its efficiency in facilitating amide

bond formation, a critical step in peptide synthesis.[1] Its mild activation properties contribute to
high yields and the suppression of undesirable side reactions, most notably racemization. The

table below summarizes its key quantitative data.
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Property Value Reference
CAS Number 94790-37-1 [2]
Molecular Formula C11H16FsNsOP [1]
Molecular Weight 379.24 g/mol [1]

Mechanism of Action in Peptide Coupling

HBTU facilitates the coupling of a carboxylic acid and an amine to form an amide bond. The
process is initiated by the reaction of the carboxylic acid with HBTU in the presence of a tertiary
amine base, such as N,N-diisopropylethylamine (DIPEA). This leads to the formation of an
activated O-acylisourea intermediate. This intermediate is highly reactive and readily
undergoes nucleophilic attack by the amine, resulting in the formation of the desired amide
bond and the release of tetramethylurea and hexafluorophosphate anion byproducts. The
overall mechanism is designed to be efficient and to minimize the risk of racemization at the
chiral center of the amino acid.

The following diagram illustrates the general workflow of an HBTU-mediated peptide coupling

reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [HBTU: A Technical Guide for Researchers in Peptide
Synthesis and Drug Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3427894#hbtu-cas-number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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